Cas no 1263284-21-4 (1-(3-chloro-5-fluorophenyl)ethan-1-amine)

• Product Name: 1-(3-chloro-5-fluorophenyl)ethan-1-amine
• CAS No: 1263284-21-4
• MF: C₈H₉ClFN
• MW: 173.615164518356
• MDL: MFCD17676568
• CID: 2184980
• PubChem ID: 46941376
• Update Time: 2025-05-20

1-(3-chloro-5-fluorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloro-5-fluorophenyl)ethanamine
• 1263284-21-4
• AKOS015890872
• N11317
• SB46910
• EN300-1968646
• CS-0120398
• 1-(3-chloro-5-fluorophenyl)ethan-1-amine
• SY384476
• SY384477
• MFCD17676568
• DB-300520
• MFCD07772567
• SY384478
• (S)-1-(3-CHLORO-5-FLUOROPHENYL)ETHAN-1-AMINE
• MFCD07772683

• MDL： MFCD17676568
• Inchi： 1S/C8H9ClFN/c1-5(11)6-2-7(9)4-8(10)3-6/h2-5H,11H2,1H3
• InChI Key： BVVJDCFVSXSRBB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C(C)N)F

Computed Properties

• Exact Mass: 173.0407551g/mol
• Monoisotopic Mass: 173.0407551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-chloro-5-fluorophenyl)ethan-1-amine

1-(3-Chloro-5-Fluorophenyl)Ethan-1-Amine: A Comprehensive Overview

The compound with CAS No. 1263284-21-4, commonly referred to as 1-(3-chloro-5-fluorophenyl)ethan-1-amine, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a phenyl ring substituted with chlorine and fluorine atoms, along with an ethanamine group. The presence of these substituents imparts distinct chemical and biological properties, making it a subject of interest in both academic and industrial research.

1-(3-Chloro-5-fluorophenyl)ethan-1-amine belongs to the class of aromatic amines, which are widely used in the synthesis of various pharmaceuticals, agrochemicals, and specialty chemicals. The substitution pattern on the phenyl ring—specifically the chlorine at position 3 and fluorine at position 5—plays a crucial role in determining its reactivity and selectivity in chemical reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel drug candidates.

One of the key areas of research involving 1-(3-chloro-5-fluorophenyl)ethan-1-amine is its application in medicinal chemistry. Researchers have explored its ability to act as a precursor for constructing complex molecular frameworks. For instance, this compound has been utilized in the synthesis of heterocyclic compounds, which are known for their diverse biological activities. A study published in 2023 demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, opening new avenues for drug discovery.

The synthesis of 1-(3-chloro-5-fluorophenyl)ethan-1-amine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the nucleophilic substitution of a suitable chloroarene with an amine group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation. These developments are particularly relevant for industries aiming to scale up production while adhering to sustainability goals.

In terms of physical properties, 1-(3-chloro-5-fluorophenyl)ethan-1-amine is known for its moderate solubility in organic solvents and its ability to form stable salts with various acids. These characteristics make it suitable for use in various chemical transformations, including coupling reactions and cyclizations. Its thermal stability has also been studied extensively, with recent findings indicating that it can withstand certain high-temperature conditions without significant degradation.

The biological evaluation of 1-(3-chloro-5-fluorophenyl)ethan-1-amine has revealed interesting insights into its pharmacokinetic profile. Preclinical studies suggest that it exhibits moderate absorption rates when administered orally, with reasonable bioavailability observed in animal models. Additionally, preliminary toxicity studies indicate that it has a favorable safety profile at therapeutic doses, although further investigations are required to confirm these findings in human subjects.

Another emerging area of interest is the use of 1-(3-chloro-5-fluorophenyl)ethan-amine as a building block for materials science applications. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as an dopant or additive in polymer-based materials, where it can enhance conductivity and stability under various operating conditions.

In conclusion, 1-(3-chloro-5-fluorophenyl)ethan-amine (CAS No. 1263284-21-4) is a versatile compound with a wide range of applications across multiple disciplines. Its structural features provide a foundation for innovative chemical transformations, while its biological properties offer promising opportunities for drug development. As research continues to uncover new aspects of this molecule's potential, it is likely to play an increasingly important role in both academic and industrial settings.